Cas no 887833-48-9 (7-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid)

• Product Name: 7-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid
• CAS No: 887833-48-9
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 3142055
• PubChem ID: 7061948
• Update Time: 2025-09-28

7-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(tert-butyl)-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid
• 7-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid
• 887833-48-9
• F3250-0738
• VU0607335-1
• Z431947144
• VS-10065
• 7-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine-5-carboxylicacid
• BBL030829
• SCHEMBL20723009
• EN300-111126
• MKB83348
• STK741364
• AKOS000276323
• C18H19N3O2

• Inchi： 1S/C18H19N3O2/c1-11-15(12-8-6-5-7-9-12)16-19-13(17(22)23)10-14(18(2,3)4)21(16)20-11/h5-10H,1-4H3,(H,22,23)
• InChI Key： YXFLGSIULFLCCX-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(C)(C)C)N2C(=C(C3C=CC=CC=3)C(C)=N2)N=1)=O

Computed Properties

• Exact Mass: 309.147726857Da
• Monoisotopic Mass: 309.147726857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.5Ų

Additional information on 7-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid

Introduction to 7-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid (CAS No. 887833-48-9) and Its Emerging Applications in Chemical Biology

7-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid, identified by the CAS number 887833-48-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a motif widely recognized for its biological activity and potential therapeutic applications. The presence of a tert-butyl group at the 7-position, a methyl group at the 2-position, and a phenyl substituent at the 3-position contributes to its distinct chemical properties and biological interactions. This introduction explores the structural characteristics, synthetic pathways, and recent advancements in the utilization of this compound in drug discovery and molecular research.

The pyrazolo[1,5-a]pyrimidine core is a privileged structure in medicinal chemistry, exhibiting a wide range of biological activities including kinase inhibition, anti-inflammatory, and anticancer properties. The specific substitution pattern in 7-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid enhances its binding affinity to certain biological targets by modulating electronic and steric interactions. The tert-butyl group, for instance, introduces bulkiness that can optimize pocket fit in protein binding sites, while the methyl and phenyl substituents contribute to hydrophobic interactions and π-stacking effects. These features make the compound a valuable scaffold for designing novel bioactive molecules.

Recent studies have highlighted the potential of this compound as an inhibitor of various kinases involved in cancer progression. Kinases are critical enzymes that regulate cellular signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. By targeting specific kinases, compounds like 7-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid can modulate these pathways and restore normal cellular function. Preliminary in vitro assays have demonstrated promising inhibitory activity against several oncogenic kinases, suggesting its utility as a lead compound for further drug development.

The synthesis of 7-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrazole derivatives and amidine precursors, followed by functional group modifications such as carboxylation at the 5-position. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In addition to its kinase inhibition properties, 7-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid has shown potential in other therapeutic areas. For instance, its structural framework resembles certain antiviral agents, raising interest in exploring its efficacy against viral infections. Furthermore, its ability to interact with biological targets suggests applications in drug repositioning efforts, where existing compounds are repurposed for new indications based on their mechanistic insights.

The growing interest in this compound has led to several collaborative research projects aimed at elucidating its mechanism of action and optimizing its pharmacological profile. Computational modeling techniques have been employed to predict binding modes and identify key interactions between the compound and target proteins. These studies not only enhance our understanding of the compound's biological effects but also guide future modifications to improve its therapeutic potential.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like 7-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid (CAS No. 887833-48-9). Suppliers specializing in fine chemicals play a crucial role in providing researchers with compounds of consistent purity and reliability. Ensuring stringent quality control measures during production is essential to maintain the integrity of downstream applications such as high-throughput screening assays and preclinical studies.

Future directions for research on this compound include exploring its derivatives to enhance potency and selectivity while minimizing side effects. Structural analogs can be designed by modifying substituents or altering the core scaffold to achieve desired pharmacological outcomes. Additionally, investigating the compound's interaction with cellular components using advanced imaging techniques may provide insights into its mode of action at the molecular level.

The versatility of 7-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid makes it a valuable tool for chemists and biologists alike. Its unique structural features offer opportunities for innovation in drug discovery programs across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of next-generation bioactive molecules.